Cas no 439937-35-6 (BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER)

• Product Name: BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER
• CAS No: 439937-35-6
• MF: C₉H₆BrClO₃
• MW: 277.499141216278
• CID: 3392141
• PubChem ID: 85823635
• Update Time: 2025-05-30

BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER
• methyl 3-bromo-5-(carbonochloridoyl)benzoate
• 439937-35-6
• EN300-37375634

• Inchi： 1S/C9H6BrClO3/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4H,1H3
• InChI Key： YJSMRYFYECUWEY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C(Cl)=O)=CC(Br)=C1

Computed Properties

• Exact Mass: 275.91888Da
• Monoisotopic Mass: 275.91888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Additional information on BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER

BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER (CAS No. 439937-35-6)

The compound BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER (CAS No. 439937-35-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a bromine atom at the 3-position and a chlorocarbonyl group at the 5-position. The methyl ester functional group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the potential of this compound in advanced material synthesis, particularly in the development of high-performance polymers and coatings. The presence of the chlorocarbonyl group introduces excellent thermal stability and chemical resistance, making it an ideal candidate for applications in extreme environments. Researchers have also explored its role as an intermediate in the synthesis of bioactive compounds, where its reactivity and specificity have been extensively utilized.

One of the most intriguing aspects of BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER is its ability to undergo a wide range of chemical transformations. For instance, the bromine atom at the 3-position can be readily substituted with other functional groups through nucleophilic aromatic substitution reactions. This property has been exploited in the design of novel pharmaceutical intermediates and agrochemicals. Additionally, the methyl ester group can be hydrolyzed under specific conditions to yield the corresponding carboxylic acid, further expanding its utility in synthetic chemistry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are highly valuable in chiral recognition studies and asymmetric catalysis. Furthermore, green chemistry approaches have been applied to minimize waste and improve the overall sustainability of its production process.

In terms of physical properties, BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-phase reactions. The compound is also stable under ambient conditions but requires protection from light and moisture to prevent degradation.

Recent research has focused on leveraging the unique electronic properties of this compound for applications in optoelectronics and energy storage devices. For example, its ability to act as an electron-deficient aromatic system has been exploited in the development of novel π-conjugated materials for organic photovoltaics (OPVs). Studies have shown that incorporating this compound into OPV devices significantly enhances their power conversion efficiency (PCE) by improving charge transport properties.

Another promising area of application is in catalysis. The chlorocarbonyl group in BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER can act as a Lewis acidic site, enabling it to function as a catalyst in various organic transformations such as cycloadditions and aldol reactions. This property has been utilized in the development of more efficient and selective catalytic systems for industrial applications.

The environmental impact of this compound has also been a topic of recent research interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further investigations are required to fully understand its long-term environmental fate and potential risks associated with large-scale production or disposal.

In conclusion, BENZOIC ACID, 3-BROMO-5-(CHLOROCARBONYL)-, METHYL ESTER (CAS No. 439937-35-6) is a versatile and highly functionalized organic compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in fields such as materials science, pharmaceuticals, and renewable energy technologies. As ongoing research continues to uncover new properties and applications for this compound, its significance in modern chemistry is expected to grow further.